ethyl 6-({[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]thio}methyl)-1-ethyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate

• IUPAC Name: ethyl 4-[[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]sulfanylmethyl]-3-ethyl-2-oxo-6-phenyl-1,6-dihydropyrimidine-5-carboxylate
• InChI: InChI=1S/C23H26N6O4S/c1-5-29-17(13-34-23-26-25-20(33-23)16-12-14(3)28(4)27-16)18(21(30)32-6-2)19(24-22(29)31)15-10-8-7-9-11-15/h7-12,19H,5-6,13H2,1-4H3,(H,24,31)
• InChI Key: RLKXLIVOFYYVGT-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(NC1=O)C2=CC=CC=C2)C(=O)OCC)CSC3=NN=C(O3)C4=NN(C(=C4)C)C
• Molecular Formula: C23H26N6O4S
• Molecular Weight: 482.6 g/mol

Description

Synthesis Analysis

The synthesis of similar complex organic molecules often involves multi-step chemical reactions, starting from simpler organic compounds to achieve the desired complex structure. For example, Youssef et al. (2013) describe the synthesis of ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate, a compound with a related structural motif, indicating the complexity and the meticulous approach required for such syntheses (Youssef et al., 2013).

Molecular Structure Analysis

The detailed molecular structure of compounds similar to the one often reveals intricate arrangements of atoms and bonds, contributing to their chemical properties and reactivity. The molecular structures, including bond lengths, angles, and stereochemistry, can be elucidated using techniques such as X-ray crystallography, as demonstrated in the analysis of closely related compounds (Chao Wu et al., 2005).

Chemical Reactions and Properties

The reactivity of such compounds with various reagents can lead to the formation of new heterocyclic systems, showcasing the compound's versatility in chemical reactions. Studies like those by Youssef et al. (2011) highlight the potential biocidal properties of synthesized heterocycles, revealing insights into their chemical behavior and potential biological activities (Youssef et al., 2011).

Physical Properties Analysis

The physical properties of these compounds, such as melting points, boiling points, solubility in various solvents, and crystal structures, are crucial for understanding their behavior in different environments and for their application in various scientific fields.

Chemical Properties Analysis

Chemical properties, including acidity, basicity, reactivity towards nucleophiles or electrophiles, and stability under different conditions, are essential for predicting how these compounds interact in chemical reactions and biological systems. The transformation of similar compounds into related heterocyclic systems underlines the importance of understanding their chemical properties for potential applications (Galenko et al., 2023).